Cas no 100742-32-3 (7-methoxy-3-(3-methylbut-2-enyl)chromen-2-one)

• Product Name: 7-methoxy-3-(3-methylbut-2-enyl)chromen-2-one
• CAS No: 100742-32-3
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 1127121
• PubChem ID: 12051368
• Update Time: 2025-04-20

7-methoxy-3-(3-methylbut-2-enyl)chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-3-(3-methylbut-2-enyl)chromen-2-one
• (3',3'-dimethylallyl)-7-methoxycoumarin
• 100742-32-3
• DTXSID50476519
• 2H-1-Benzopyran-2-one, 7-methoxy-3-(3-methyl-2-buten-1-yl)-
• 2H-1-Benzopyran-2-one, 7-methoxy-3-(3-methyl-2-butenyl)-

• Inchi： 1S/C15H16O3/c1-10(2)4-5-12-8-11-6-7-13(17-3)9-14(11)18-15(12)16/h4,6-9H,5H2,1-3H3
• InChI Key： PENBKJQHRGRFQC-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC(=CC1=2)OC)C/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 244.10998
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53